Cas no 94247-07-1 (2-Propenoic acid,2-methyl-, isoheptyl ester (9CI))
94247-07-1 structure
Product Name:2-Propenoic acid,2-methyl-, isoheptyl ester (9CI)
CAS No:94247-07-1
MF:C11H20O2
MW:184.275303840637
CID:806335
PubChem ID:21850973
Update Time:2025-04-19
2-Propenoic acid,2-methyl-, isoheptyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,2-methyl-, isoheptyl ester (9CI)
- 5-methylhexyl 2-methylprop-2-enoate
- isoheptyl methacrylate
- SCHEMBL382201
- 2-Propenoic acid, 2-methyl-, 5-methylhexyl ester
- 94247-07-1
- EINECS 304-183-0
- 2168488-05-7
- DTXSID70241246
- UNII-7S4746XBE6
- NS00040317
- 7S4746XBE6
-
- Inchi: 1S/C11H20O2/c1-9(2)7-5-6-8-13-11(12)10(3)4/h9H,3,5-8H2,1-2,4H3
- InChI Key: PBBKPPMXXHOGTE-UHFFFAOYSA-N
- SMILES: O(C(C(=C)C)=O)CCCCC(C)C
Computed Properties
- Exact Mass: 184.146329876g/mol
- Monoisotopic Mass: 184.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 26.3Ų
2-Propenoic acid,2-methyl-, isoheptyl ester (9CI) Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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